Cas no 882033-67-2 (1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 882033-67-2
• MF: C₁₄H₁₀ClFN₂O₂S
• MW: 324.757804393768
• CID: 710306
• PubChem ID: 49758898
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
• 1-(toluene-4-sulfonyl)-1H-[1,2,3]triazole-4,5-dicarboxylic acid dimethyl ester
• 1-(toluene-4-sulfonyl)-1H-4-chloro-5-fluoropyrrolo[2,3-b]pyridine
• 1-Tosyl-1,2,3-triazol-dicarbonsaeure-(4,5)-dimethylester
• 1-Tosyl-4,5-dimethoxycarbonyl-1,2,3-triazole
• 4-chloro-5-fluoro-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 882033-67-2
• 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-FLUORO-1-[(4-METHYLPHENYL)SULFONYL]-
• SCHEMBL1748728
• 4-Chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine
• BGWJCIQKWKCECB-UHFFFAOYSA-N

• Inchi： 1S/C14H10ClFN2O2S/c1-9-2-4-10(5-3-9)21(19,20)18-7-6-11-13(15)12(16)8-17-14(11)18/h2-8H,1H3
• InChI Key： BGWJCIQKWKCECB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 324.01400
• Monoisotopic Mass: 324.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 60.3A^2

Experimental Properties

• Density: 1.47
• Boiling Point: 488.4°C at 760 mmHg
• Flash Point: 249.2°C
• Refractive Index: 1.653
• PSA: 60.34000
• LogP: 4.45500